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Compound of Interest

Compound Name: TCLO65

Cat. No.: B15574044

CYCO065 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of CYCO065. Below
you will find frequently asked questions (FAQs) and troubleshooting guides to ensure the
integrity of your experiments.

Frequently Asked Questions (FAQS)

Q1: How should I store the solid (powder) form of CYC065?

Al: For long-term storage, the solid form of CYCO065 should be stored at -20°C. Under these
conditions, it is stable for at least three to four years.[1][2] For shorter periods, it can be stored
at 4°C for up to two years.[3]

Q2: What are the recommended storage conditions for CYCO065 dissolved in a solvent?

A2: The stability of CYCO065 in solution depends on the solvent and storage temperature. It is
recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.[4]

e In DMSO:
o Store at -80°C for up to 1 year.[3][4]

o Store at -20°C for up to 6 months.[3]
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e General guidance for in-vivo working solutions: It is recommended to prepare these freshly
on the day of use.[3] If precipitation occurs during preparation, gentle heating and/or
sonication can be used to aid dissolution.[3]

Q3: How do | prepare a stock solution of CYC0657?

A3: CYCO065 is soluble in DMSO at concentrations of 80 mg/mL (201.24 mM) or greater.[3][4]
When preparing stock solutions, it is crucial to use fresh, anhydrous DMSO, as hygroscopic
(moisture-absorbing) DMSO can significantly reduce the solubility of the compound.[3][4]

Q4: Is CYCO065 stable in agueous solutions or cell culture media?

A4: CYCO065 is insoluble in water.[4] For cell-based assays, stock solutions in DMSO are
typically diluted into aqueous buffers or cell culture media. While specific stability data in
various buffers is not readily available, CYC065 was designed for improved metabolic stability
compared to its parent compound, seliciclib.[5] However, for optimal results, it is recommended
to prepare working solutions fresh for each experiment. For in vivo studies, formulations with
excipients like PEG300 and Tween80 have been used.[4]

Troubleshooting Guide

Issue: | am observing inconsistent or lower-than-expected activity of CYCO065 in my
experiments.

This could be related to the stability and handling of the compound. Here are some
troubleshooting steps:

» Verify Storage Conditions: Ensure that both the solid compound and any stock solutions
have been stored according to the recommendations in the table below. Avoid repeated
freeze-thaw cycles of stock solutions by preparing and storing aliquots.[4]

e Check Solvent Quality: The use of old or improperly stored DMSO can affect the solubility
and stability of CYCO065. Use fresh, high-purity, anhydrous DMSO for preparing stock
solutions.[4]

o Freshly Prepare Working Solutions: It is best practice to dilute your stock solution to the final
working concentration immediately before use, especially for aqueous-based assays.
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e Assess Stability in Your Experimental Buffer: If you suspect instability in your specific buffer
system (e.g., due to pH or components), you can perform a simple stability test.

Storage and Stability Data Summary

Storage . o
Form Duration Citations
Temperature
Solid (Powder) -20°C >4 years [1]
3 years [2][4]
4°C 2 years (3]
In DMSO -80°C 1 year [31[4]
-20°C 6 months [3]

Experimental Protocols
Protocol for Preparation of a 10 mM CYCO065 Stock
Solution in DMSO

o Materials:

o

CYCO065 solid powder

[¢]

Anhydrous, high-purity DMSO

o

Sterile microcentrifuge tubes or vials

o

Calibrated balance and appropriate personal protective equipment (PPE)
e Procedure:

1. Allow the vial of solid CYCO065 to equilibrate to room temperature before opening to
prevent condensation.

2. Weigh out the desired amount of CYC065 powder using a calibrated balance. For
example, for 1 mL of a 10 mM solution, you would need 3.975 mg (Molecular Weight =

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.medchemexpress.com/CYC065.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9162916/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7347136/
https://www.selleckchem.com/products/fadraciclib.html
https://www.selleckchem.com/products/fadraciclib.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7347136/
https://www.selleckchem.com/products/fadraciclib.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

397.5 g/mol ).

3. Add the appropriate volume of anhydrous DMSO to the solid.

4. Vortex or sonicate gently until the solid is completely dissolved. If necessary, gentle
warming can be applied.[3]

5. Aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes for storage.
This prevents contamination and degradation from repeated freeze-thaw cycles.[4]

6. Store the aliquots at -80°C for long-term storage (up to 1 year) or -20°C for shorter-term
storage (up to 6 months).[3][4]

Visualizations
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Caption: Recommended workflow for handling and preparing CYCO065 solutions.
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Caption: Simplified signaling pathway of CYC065 as a CDK2/9 inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. Cyclin-dependent kinase inhibitor fadraciclib (CYCO065) depletes anti-apoptotic protein and
synergizes with venetoclax in primary chronic lymphocytic leukemia cells - PMC
[pmc.ncbi.nlm.nih.gov]

o 3. selleckchem.com [selleckchem.com]

e 4. Fadraciclib (CYC065), a novel CDK inhibitor, targets key pro-survival and oncogenic
pathways in cancer - PMC [pmc.ncbi.nlm.nih.gov]

e 5. Transcriptional CDK inhibitors, CYC065 and THZ1 promote Bim-dependent apoptosis in
primary and recurrent GBM through cell cycle arrest and Mcl-1 downregulation - PMC
[pmc.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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